3-Azido-5-bromobenzonitrile
Overview
Description
3-Azido-5-bromobenzonitrile: (CAS Number: 49674-16-0) is a chemical compound with the following IUPAC name: 3-amino-5-bromobenzonitrile . Its molecular formula is C₇H₅BrN₂, and it has a molecular weight of 197.03 g/mol . This compound features both an azide group (-N₃) and a bromine atom (-Br) attached to a benzene ring.
Preparation Methods
Synthetic Routes:: One common synthetic route involves the reaction of 3-bromobenzonitrile with sodium azide (NaN₃) in a solvent such as dimethyl sulfoxide (DMSO). The reaction proceeds via nucleophilic substitution, resulting in the formation of 3-azido-5-bromobenzonitrile .
Industrial Production:: While specific industrial production methods are not widely documented, laboratory-scale synthesis provides a foundation for understanding its preparation.
Chemical Reactions Analysis
Reactions::
Nucleophilic Substitution: As mentioned earlier, the synthesis of 3-azido-5-bromobenzonitrile involves nucleophilic substitution.
Other Reactions: This compound may undergo additional reactions typical of aryl halides, such as electrophilic aromatic substitution.
Sodium Azide (NaN₃): Used for azidation.
3-Bromobenzonitrile: The starting material.
Solvents: DMSO, DMF, or other polar aprotic solvents.
Major Products:: The major product of the nucleophilic substitution reaction is this compound.
Scientific Research Applications
Chemistry: Used as a building block in organic synthesis.
Biology: May serve as a precursor for bioconjugation or labeling experiments.
Medicine: Investigated for potential pharmacological applications.
Industry: Limited information exists regarding industrial applications.
Mechanism of Action
The specific mechanism of action for 3-azido-5-bromobenzonitrile remains an area of ongoing research. It likely interacts with biological targets through its azide and bromine moieties.
Comparison with Similar Compounds
While 3-azido-5-bromobenzonitrile is relatively unique due to its combination of azide and bromine functionalities, similar compounds include:
2-Amino-3,5-dibromobenzonitrile: A related compound with two bromine atoms .
5-Amino-3-bromobenzonitrile: A derivative with a single bromine atom .
Properties
Molecular Formula |
C7H3BrN4 |
|---|---|
Molecular Weight |
223.03 g/mol |
IUPAC Name |
3-azido-5-bromobenzonitrile |
InChI |
InChI=1S/C7H3BrN4/c8-6-1-5(4-9)2-7(3-6)11-12-10/h1-3H |
InChI Key |
DTKNLINPAGSJAJ-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(C=C(C=C1N=[N+]=[N-])Br)C#N |
Origin of Product |
United States |
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